N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methylbenzamide

• IUPAC Name: N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3-methylbenzamide
• InChI: InChI=1S/C22H23N3O3/c1-3-28-19-9-7-17(8-10-19)20-11-12-21(26)25(24-20)14-13-23-22(27)18-6-4-5-16(2)15-18/h4-12,15H,3,13-14H2,1-2H3,(H,23,27)
• InChI Key: LVUIOCYLTXSQOS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC=CC(=C3)C
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

This compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. The presence of the ethoxy group and the pyridazinone ring suggests that it might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The amide group might undergo hydrolysis or condensation reactions, while the benzene ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the amide group might increase its polarity and influence its solubility in different solvents.

Scientific Research Applications

Synthesis and Characterization

The compound has been synthesized and characterized by several physicochemical methods. . The complex was characterized using infrared spectra, NMR, elemental analysis, and mass spectrometry.

Computational Study

The ground state electronic characteristics of the complex were computed using density functional theory (DFT). The HOMO and LUMO frontier molecular orbitals, as well as molecular electrostatics, provide insights into its chemical properties. .

Target Identification

Identifying potential molecular targets (e.g., proteins, receptors, or enzymes) affected by this compound is critical. High-throughput screening or molecular docking studies could reveal its binding partners.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its reactivity under different conditions.